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Compound of Interest

Compound Name: 1,6-Dibromoisoquinolin-3-amine

Cat. No.: B1317267 Get Quote

Technical Data Sheet: 1,6-Dibromoisoquinolin-3-
amine
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the fundamental molecular information for 1,6-
Dibromoisoquinolin-3-amine, a dibrominated isoquinoline derivative. The compound is of

interest to researchers in organic synthesis and medicinal chemistry, serving as a versatile

precursor for the development of more complex isoquinoline-based molecules.[1] Its structure

allows for further functionalization, particularly through palladium-catalyzed cross-coupling

reactions, making it a valuable building block in drug discovery and materials science.[1]

Physicochemical Properties
The core molecular properties of 1,6-Dibromoisoquinolin-3-amine are summarized in the

table below. This data is essential for accurate experimental planning, stoichiometric

calculations, and analytical characterization.
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Identifier Value

Molecular Formula C₉H₆Br₂N₂[1]

Molecular Weight 301.96 g/mol [1]

IUPAC Name 1,6-dibromoisoquinolin-3-amine[1]

CAS Number 925672-85-1[1]

Note on Experimental Protocols and Visualizations:

The scope of this document is to provide the specific molecular formula and weight of 1,6-
Dibromoisoquinolin-3-amine. As this request does not involve experimental workflows,

signaling pathways, or other logical relationships that can be visualized, the creation of

diagrams using Graphviz (DOT language) is not applicable. Detailed experimental protocols for

the synthesis or use of this compound would be found in specific research articles or patents

and are beyond the purview of this core data sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.smolecule.com/products/s735213
https://www.smolecule.com/products/s735213
https://www.smolecule.com/products/s735213
https://www.smolecule.com/products/s735213
https://www.benchchem.com/product/b1317267?utm_src=pdf-body
https://www.benchchem.com/product/b1317267?utm_src=pdf-body
https://www.benchchem.com/product/b1317267?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s735213
https://www.benchchem.com/product/b1317267#1-6-dibromoisoquinolin-3-amine-molecular-formula-and-weight
https://www.benchchem.com/product/b1317267#1-6-dibromoisoquinolin-3-amine-molecular-formula-and-weight
https://www.benchchem.com/product/b1317267#1-6-dibromoisoquinolin-3-amine-molecular-formula-and-weight
https://www.benchchem.com/product/b1317267#1-6-dibromoisoquinolin-3-amine-molecular-formula-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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